Cas no 669002-37-3 (4-(4-Fluorophenyl)-2-nitrobenzoic acid)

4-(4-Fluorophenyl)-2-nitrobenzoic acid is a fluorinated nitroaromatic compound with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis. Its molecular structure, featuring both electron-withdrawing (nitro and fluorine) and electron-donating (carboxylic acid) groups, allows for selective reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where its fluorophenyl moiety can enhance bioavailability and metabolic stability. The nitro group further enables reduction to amines or participation in cyclization reactions. High purity and consistent quality ensure reliable performance in synthetic applications.

4-(4-Fluorophenyl)-2-nitrobenzoic acid structure

669002-37-3 structure

Product Name:4-(4-Fluorophenyl)-2-nitrobenzoic acid

CAS No:669002-37-3

MF:C₁₃H₈FNO₄

MW:261.205327033997

MDL:MFCD14700016

CID:2620655

PubChem ID:46313090

Update Time:2025-10-13

4-(4-Fluorophenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- SCHEMBL5196091
- 4'-Fluoro-3-nitro-[1,1'-biphenyl]-4-carboxylic acid
- [1,1'-Biphenyl]-4-carboxylic acid, 4'-fluoro-3-nitro-
- 4'-fluoro-3-nitro-biphenyl-4-carboxylic acid
- A1-55005
- 4-(4-FLUOROPHENYL)-2-NITROBENZOIC ACID
- 4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95%
- 669002-37-3
- 4'-Fluoro-3-nitro-4-biphenylcarboxylic acid
- JMMQMFGFGFLREH-UHFFFAOYSA-N
- 4'-Fluoro-3-nitro[1,1'-biphenyl]-4-carboxylic acid
- 4'-Fluoro-3-nitro-[1,1'-biphenyl]-4-carboxylicacid
- MFCD14700016
- DTXSID30673408
- 4-(4-Fluorophenyl)-2-nitrobenzoic acid
- MDL： MFCD14700016
- Inchi： 1S/C13H8FNO4/c14-10-4-1-8(2-5-10)9-3-6-11(13(16)17)12(7-9)15(18)19/h1-7H,(H,16,17)
- InChI Key： JMMQMFGFGFLREH-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 261.04373590Da
Monoisotopic Mass: 261.04373590Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 83.1Å²

4-(4-Fluorophenyl)-2-nitrobenzoic acid Pricemore >>

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